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Compound of Interest

Compound Name: o-Tolylthiourea

Cat. No.: B1334601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Tolylthiourea, also known as 1-(2-methylphenyl)thiourea, is an organic compound that

belongs to the thiourea family. Thiourea derivatives are of significant interest in medicinal

chemistry and materials science due to their diverse biological activities and chemical

properties. This technical guide provides a comprehensive overview of the physical and

chemical properties of o-tolylthiourea, detailed experimental protocols for its synthesis and

analysis, and a discussion of its potential applications.
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Identifier Value

IUPAC Name 1-(2-methylphenyl)thiourea[1][2]

Synonyms

(2-Methylphenyl)thiourea, N-(o-Tolyl)thiourea, N-

(2-Methylphenyl)thiourea, 1-o-Tolyl-2-thiourea,

2-Tolylthiourea[2][3]

CAS Number 614-78-8[1][2][3]

Molecular Formula C₈H₁₀N₂S[1][2][3]

Molecular Weight 166.24 g/mol [2]

InChI
InChI=1S/C8H10N2S/c1-6-4-2-3-5-7(6)10-

8(9)11/h2-5H,1H3,(H3,9,10,11)[1]

InChIKey ACLZYRNSDLQOIA-UHFFFAOYSA-N[1]

SMILES CC1=CC=CC=C1NC(N)=S

Physical and Chemical Properties
This section summarizes the known physical and chemical properties of o-tolylthiourea. It is

important to note that while some data is available, experimental values for properties such as

boiling point, specific solubility, and pKa are not readily found in the literature.

Tabulated Physical Properties
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Property Value Source/Notes

Appearance
White to almost white powder

or crystals

Melting Point 156 °C

Boiling Point Data not available

Solubility

Data not available

(qualitatively, related thioureas

are soluble in alcohol and

ether, and sparingly soluble in

water)

pKa Data not available

Crystal Structure Monoclinic [4]

Crystal Structure Insights
A detailed crystallographic study of 1-(o-tolyl)thiourea reveals a monoclinic crystal system.[4]

The molecule exists in the thioamide form, and the o-tolyl group is nearly perpendicular to the

plane of the thiourea moiety.[4] The crystal structure is stabilized by intermolecular N-H···S

hydrogen bonds.[4]

Crystallographic Parameter Value

Crystal System Monoclinic

a 15.1323 (3) Å

b 7.7965 (2) Å

c 15.3222 (4) Å

β 90.828 (2)°

Volume 1807.61 (8) Å³

Z 8

Data from a study on 1-(o-Tolyl)thiourea[4]
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Spectral Data
Specific spectral data for o-tolylthiourea is not widely published. The following represents

typical spectral characteristics expected for this compound based on its structure and data from

closely related compounds like di-o-tolylthiourea.

¹H NMR: Expected signals would include a singlet for the methyl protons, multiplets for the

aromatic protons, and broad singlets for the amine protons. For the related 1,3-di(o-tolyl)-2-

thiourea in CDCl₃, proton signals are observed around δ 7.7-7.2 (aromatic) and δ 2.29

(methyl).[5]

¹³C NMR: Expected signals would include a peak for the methyl carbon, several peaks for

the aromatic carbons, and a characteristic peak for the thiocarbonyl carbon (C=S). For the

related o-tolylurea, ¹³C NMR data is available.[6]

Infrared (IR) Spectroscopy: Key vibrational bands would be expected for N-H stretching,

aromatic C-H stretching, C=S stretching, and C-N stretching. The NIST WebBook provides

an IR spectrum for the related 1,3-di-o-tolyl-2-thiourea.[7]

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

corresponding to the molecular weight of o-tolylthiourea (166.24 g/mol ).

Experimental Protocols
The following section details a robust experimental protocol for the synthesis and purification of

o-tolylthiourea, adapted from patented methods.

Synthesis of o-Tolylthiourea
Principle: The synthesis involves the reaction of o-toluidine with a thiocyanate salt in the

presence of a mineral acid.

Materials:

o-Toluidine

Ammonium thiocyanate
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36% Hydrochloric acid

o-Chlorotoluene (solvent)

Water

Reactor vessel with stirring mechanism and heating capabilities

Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:

Charging the Reactor: In a suitable reactor, charge 107.2 g of o-toluidine and 250 ml of o-

chlorotoluene.

Acidification: With continuous stirring, add 106 g of 36% hydrochloric acid to the mixture.

Heating: Heat the mixture to 75 °C.

Addition of Thiocyanate: Add 87.5 g of ammonium thiocyanate to the heated mixture.

Reaction: Maintain the reaction temperature between 75 °C and 85 °C for 20 hours with

constant stirring.

Isolation: After the reaction is complete, the resulting crystals are separated by filtration.

Purification: The collected crystals are washed with water and then dried to yield o-
tolylthiourea.

Expected Outcome: This procedure is reported to produce o-tolylthiourea with a purity of

98.0% and a yield of 96.4%, with a melting point of 154 °C.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
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A common method for assessing the purity of the synthesized o-tolylthiourea is reverse-phase

HPLC.

Typical HPLC Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water

Detector: UV detector at a suitable wavelength (e.g., 254 nm)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

The purity is determined by the relative area of the o-tolylthiourea peak in the chromatogram.

Experimental Workflow Diagram
The following diagram illustrates the synthesis and purification workflow for o-tolylthiourea.

Synthesis Purification & Analysis

o-Toluidine,
Ammonium Thiocyanate,

HCl, o-Chlorotoluene

Reaction
(75-85°C, 20h) Filtration Washing with Water Drying HPLC Purity Analysis o-Tolylthiourea

(>98% Purity)

Click to download full resolution via product page

Caption: Synthesis and purification workflow for o-tolylthiourea.

Chemical Reactivity and Stability
o-Tolylthiourea is a stable solid under normal laboratory conditions. It should be stored in a

cool, dark place. It is considered toxic if swallowed.[8] As a thiourea derivative, it can undergo

various chemical reactions, including reactions at the sulfur and nitrogen atoms.
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Potential Biological Activity and Applications
While specific signaling pathways for o-tolylthiourea are not well-documented, thiourea

derivatives, in general, are known for a range of biological activities. Some thioureas act as

antithyroid agents by inhibiting the enzyme thyroid peroxidase. Other derivatives have shown

potential as antimicrobial and anticancer agents. The information available suggests that o-
tolylthiourea and its derivatives could be valuable scaffolds for the development of new

therapeutic agents.

Safety Information
o-Tolylthiourea is classified as toxic if swallowed.[8] Standard laboratory safety precautions

should be taken when handling this compound, including the use of personal protective

equipment such as gloves and safety glasses. It should be handled in a well-ventilated area.[8]

[9][10]

Conclusion
This technical guide provides a detailed overview of the physical and chemical properties of o-
tolylthiourea, along with a robust protocol for its synthesis and analysis. While there are gaps

in the publicly available quantitative data for some of its properties, the information compiled

here serves as a valuable resource for researchers, scientists, and professionals in drug

development who are interested in utilizing this compound in their work. The provided synthesis

workflow and purity analysis methods offer a solid foundation for producing and characterizing

high-purity o-tolylthiourea for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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